Cas no 832734-15-3 (10H-Phenoxazine, 3-bromo-)

• Product Name: 10H-Phenoxazine, 3-bromo-
• CAS No: 832734-15-3
• MF: C₁₂H₈BrNO
• MW: 262.102022171021
• CID: 673980
• PubChem ID: 71007119
• Update Time: 2025-10-29

10H-Phenoxazine, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 3-bromo-
• 3-bromo-10H-phenoxazine
• 832734-15-3
• DTXSID00744114
• SCHEMBL13833013
• E74797
• CS-0163405
• BS-45830
• 3-Bromo-10H-phenoxazine (ACI)

• Inchi： 1S/C12H8BrNO/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7,14H
• InChI Key： HSXDCQJBXRAVSM-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(NC3C(O2)=CC=CC=3)=CC=1

Computed Properties

• Exact Mass: 260.97893g/mol
• Monoisotopic Mass: 260.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines

Additional information on 10H-Phenoxazine, 3-bromo-

Exploring the Versatile Applications of 10H-Phenoxazine, 3-bromo- (CAS No. 832734-15-3) in Modern Chemistry

The compound 10H-Phenoxazine, 3-bromo- (CAS No. 832734-15-3) is a brominated derivative of phenoxazine, a heterocyclic compound that has garnered significant attention in various scientific and industrial applications. With its unique molecular structure and chemical properties, this compound plays a pivotal role in advanced material science, pharmaceutical research, and organic synthesis. In this comprehensive overview, we delve into the characteristics, uses, and emerging trends surrounding 3-bromo-10H-phenoxazine, providing valuable insights for researchers and industry professionals alike.

At its core, 10H-Phenoxazine, 3-bromo- features a phenoxazine backbone with a bromine atom strategically positioned at the 3-carbon position. This molecular configuration imparts distinct electronic properties that make it particularly useful in optoelectronic applications. The bromine substitution enhances the compound's reactivity, enabling its participation in various cross-coupling reactions that are fundamental to creating complex organic molecules. Recent studies have highlighted its potential in developing organic light-emitting diodes (OLEDs), where its electron-transporting capabilities contribute to improved device efficiency.

The pharmaceutical industry has shown growing interest in 3-bromo-phenoxazine derivatives due to their biological activity. While not directly used as active pharmaceutical ingredients, these compounds serve as crucial intermediates in synthesizing more complex drug molecules. Researchers are particularly excited about their potential in developing novel antimicrobial agents and anticancer compounds, with several studies demonstrating promising results in preliminary trials. The compound's ability to participate in palladium-catalyzed reactions makes it invaluable for creating diverse molecular libraries for drug discovery programs.

In material science, CAS 832734-15-3 has emerged as a building block for advanced polymers and dyes. Its incorporation into polymer chains can enhance thermal stability and optical properties, making it suitable for high-performance coatings and specialty films. The dye industry utilizes derivatives of 3-bromo-10H-phenoxazine to create vibrant, lightfast colors for various applications, from textile dyes to advanced imaging technologies. Recent breakthroughs have shown its potential in developing photovoltaic materials, where its electron-donating characteristics contribute to improved solar cell efficiency.

The synthesis and handling of 10H-Phenoxazine, 3-bromo- require specialized knowledge in organic chemistry. Standard preparation methods typically involve bromination of the parent phenoxazine compound under controlled conditions. Proper characterization techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are essential for verifying the compound's purity and structure. Researchers working with this material should be aware of its stability profile and appropriate storage conditions to maintain its chemical integrity over time.

From an environmental perspective, studies on brominated phenoxazine compounds have focused on their biodegradation pathways and potential ecological impacts. While generally considered stable under normal conditions, proper disposal methods should be followed to prevent environmental accumulation. The scientific community continues to investigate greener synthesis routes for 3-bromo-10H-phenoxazine, aligning with the growing demand for sustainable chemical processes. These efforts include exploring catalytic methods that reduce waste and improve atom economy.

The market for 10H-Phenoxazine, 3-bromo- has seen steady growth, driven by increasing demand from the electronics and pharmaceutical sectors. Suppliers typically offer this compound in various purity grades, with prices reflecting the level of refinement and quantity required. Current research trends suggest expanding applications in energy storage systems and molecular electronics, positioning this compound as a material of interest for future technological developments. Industry analysts predict continued interest in brominated heterocycles as key components in next-generation materials.

Quality control remains paramount when working with CAS 832734-15-3. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and elemental analysis results, to ensure product consistency. Researchers should verify these specifications when sourcing the material for sensitive applications. The compound's shelf life and storage recommendations (typically under inert atmosphere at controlled temperatures) should be strictly followed to maintain optimal performance in subsequent reactions.

Looking ahead, the scientific community anticipates new discoveries involving 3-bromo-phenoxazine derivatives. Ongoing research explores their potential in supramolecular chemistry and molecular recognition systems, where their unique electronic properties could enable novel sensing applications. The compound's versatility as a synthetic intermediate ensures its continued relevance across multiple disciplines, from medicinal chemistry to advanced material engineering. As synthetic methodologies advance, we can expect to see more efficient routes to 10H-Phenoxazine, 3-bromo- and its derivatives.

For researchers considering working with 10H-Phenoxazine, 3-bromo-, it's essential to consult the latest literature and safety data. While not classified as hazardous under normal handling conditions, standard laboratory precautions should be observed. The compound's Material Safety Data Sheet (MSDS) provides detailed information on handling, storage, and emergency procedures. As with all specialized chemicals, proper training in organic chemical handling is recommended before working with this material in laboratory settings.

In conclusion, 10H-Phenoxazine, 3-bromo- (CAS No. 832734-15-3) represents a fascinating example of how targeted molecular modifications can yield compounds with diverse and valuable applications. From its role in cutting-edge material science to its potential in pharmaceutical development, this brominated phenoxazine derivative continues to demonstrate its importance in modern chemistry. As research progresses, we can anticipate even more innovative uses for this versatile compound, solidifying its position as a valuable tool in the chemist's repertoire.